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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethyl)benzophenone

Cat. No.: B1302125 Get Quote

Answering the call for a specialized, in-depth technical guide, this support center addresses the

nuanced challenges of handling and disposing of 3-Fluoro-4-(trifluoromethyl)benzophenone.

As a Senior Application Scientist, my focus is to provide not just protocols, but the scientific

rationale behind them, ensuring every step is a self-validating system for safety and

compliance. This guide is designed for the professional researcher who requires both

procedural accuracy and a deep understanding of the material's behavior.

Technical Support Center: 3-Fluoro-4-
(trifluoromethyl)benzophenone
Introduction: 3-Fluoro-4-(trifluoromethyl)benzophenone is a fluorinated aromatic ketone, a

class of compounds increasingly utilized in medicinal chemistry and materials science. Its

unique electronic properties, stemming from the fluorine and trifluoromethyl substituents, also

dictate its specific handling and disposal requirements. This guide provides a comprehensive

framework for managing this compound, from receipt to final waste disposal, ensuring the

safety of personnel and environmental compliance.

Section 1: Compound Identification and Hazard
Profile (FAQs)
This section provides a quick reference for the fundamental properties and hazards associated

with 3-Fluoro-4-(trifluoromethyl)benzophenone.
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Q1: What is 3-Fluoro-4-(trifluoromethyl)benzophenone and what are its key identifiers?

A1: It is a solid organic compound with the following identifiers:

Chemical Name:--INVALID-LINK--methanone[1]

CAS Number: 243128-47-4[1][2]

Molecular Formula: C₁₄H₈F₄O[1][2]

Molecular Weight: 268.21 g/mol [2]

Q2: What are the primary hazards I should be aware of when working with this compound?

A2: Based on available safety data for this compound and structurally similar analogs like 4-

(Trifluoromethyl)benzophenone, the primary hazards are related to irritation. It is classified as a

skin and eye irritant and may cause respiratory irritation.[3][4][5] Always consult the specific

Safety Data Sheet (SDS) provided by your supplier.

Q3: How should I interpret the GHS Hazard Statements for this class of compounds?

A3: The typical GHS classifications for trifluoromethyl benzophenones signal the following

mandatory precautions:

H315 - Causes skin irritation: Prolonged or repeated contact with skin should be avoided.

H319 - Causes serious eye irritation: The compound can cause significant, but reversible,

eye damage.

H335 - May cause respiratory irritation: Inhalation of dust or powder should be minimized.[3]

[4][5]

Data Summary Table: Physicochemical Properties
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Property Value Source

CAS Number 243128-47-4 [2]

Molecular Formula C₁₄H₈F₄O [2]

Melting Point 64-67°C [2]

Storage Temperature 2-8°C [2]

Hazard Codes Xi (Irritant) [2]

Section 2: Safe Handling and Storage
(Troubleshooting Guide)
This section addresses common questions and issues related to the daily management of the

compound in a laboratory setting.

Q: What is the correct Personal Protective Equipment (PPE) for handling 3-Fluoro-4-
(trifluoromethyl)benzophenone?

A: Due to its irritant properties, a comprehensive PPE strategy is non-negotiable.

Hand Protection: Wear nitrile rubber gloves. Given that many halogenated compounds can

degrade gloves, consider double-gloving for prolonged tasks or when handling larger

quantities.[6]

Eye and Face Protection: Chemical splash goggles are mandatory. For operations with a

high risk of dust generation (e.g., weighing large amounts), a face shield should be worn in

addition to goggles.[3]

Body Protection: A fully buttoned laboratory coat is required.

Respiratory Protection: All handling of the solid compound that could generate dust must be

performed in a certified chemical fume hood to mitigate respiratory exposure.[6][7]

Q: My laboratory has limited storage space. What are the critical storage requirements to

prevent incompatibility issues?
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A: Proper storage is crucial for both safety and chemical integrity.

Segregation: Store this compound away from strong oxidizing agents, strong reducing

agents, and strong bases.[4][8] The benzophenone moiety can be reactive, and the

fluorinated ring influences its reactivity profile.

Conditions: Keep the container tightly closed in a cool, dry, and well-ventilated area, such as

a dedicated chemical storage cabinet.[4] The recommended storage temperature is between

2-8°C.[2]

Labeling: Ensure all containers, including secondary or working containers, are clearly

labeled according to OSHA's Hazard Communication Standard.[9][10]

Section 3: Spill Management Protocol
A spill of 3-Fluoro-4-(trifluoromethyl)benzophenone should be treated as a hazardous event.

The following protocol provides a systematic response.

Q: I've just spilled a small amount of the solid powder on the benchtop inside a fume hood.

What's the correct procedure?

A: For a small, contained spill (<5 grams) inside a fume hood:

Alert Personnel: Inform others in the immediate area.

Maintain Ventilation: Ensure the fume hood sash is kept at the proper height.

Don Appropriate PPE: If not already worn, put on your lab coat, chemical splash goggles,

and double nitrile gloves.

Contain and Absorb: Gently cover the spill with a dry, inert absorbent material like vermiculite

or sand. Do NOT use combustible materials like paper towels as the primary absorbent.

Collect Waste: Carefully sweep or scoop the absorbed material and spilled powder into a

clearly labeled, sealable container for hazardous waste.[4] Use non-sparking tools if there is

any remote possibility of static discharge.
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Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol or ethanol), followed by soap and water. Place all cleaning materials into the

same hazardous waste container.

Dispose: Seal and label the waste container as "Solid Halogenated Organic Waste" with the

full chemical name. Manage it according to your institution's hazardous waste procedures.[6]

[11]

Section 4: Waste Characterization and Disposal
(FAQs & Protocol)
The defining characteristic of this compound is its fluorinated nature, which places it in a

specific waste category.

Q: Is waste containing 3-Fluoro-4-(trifluoromethyl)benzophenone considered hazardous

waste?

A: Yes. While PFAS compounds are not currently listed as hazardous wastes under the federal

Resource Conservation and Recovery Act (RCRA), they are environmentally persistent.[12][13]

Furthermore, as a halogenated organic compound, it must be disposed of as a regulated

chemical waste.[6][11] Never dispose of this chemical down the drain or in the regular trash.[6]

Q: How should I segregate different types of waste from my experiment?

A: Segregation is the most critical step in responsible waste management. The presence of

fluorine atoms requires this compound to be placed in a halogenated waste stream.

Solid Waste: Unused compound, contaminated PPE, and spill cleanup materials should be

collected in a container labeled "Solid Halogenated Organic Waste."

Liquid Waste: Solutions containing the compound (e.g., from a reaction workup or

chromatography) must be collected in a separate, compatible container labeled "Liquid

Halogenated Organic Waste."[7][14] Do not mix with non-halogenated waste streams, as this

significantly increases disposal costs and complexity.[11]

Diagram: Waste Segregation Decision Logic
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Waste Generated
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'Solid Halogenated Organic Waste'
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Collect in container for:
'Liquid Halogenated Organic Waste'

Yes

Click to download full resolution via product page

Caption: Decision tree for segregating waste containing the compound.

Protocol: Preparing Waste for Disposal
This protocol ensures that waste is stored safely and is ready for pickup by a certified

hazardous waste disposal vendor.

Select the Correct Container:

For liquids, use a high-density polyethylene (HDPE) or other chemically resistant container

with a screw cap.[6][14]

For solids, a sealable bucket or wide-mouth jar is appropriate.

Ensure the container is in good condition and not contaminated on the outside.

Properly Label the Container:
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Before adding any waste, affix a "Hazardous Waste" tag provided by your institution's

Environmental Health & Safety (EH&S) department.[11]

Clearly write the full chemical name: "3-Fluoro-4-(trifluoromethyl)benzophenone."

List all other constituents in the waste container, including solvents, with their approximate

percentages. Accuracy is crucial for the disposal facility.

Indicate the hazards (e.g., "Irritant," "Toxic").[11]

Accumulate Waste Safely:

Keep the waste container closed at all times except when adding waste.[7][15]

Store the container in a designated Satellite Accumulation Area (SAA), which is typically

inside a fume hood or in a secondary containment tray.[11]

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Q: What is the ultimate disposal method for this type of compound?

A: The recommended disposal method for highly fluorinated organic compounds is high-

temperature incineration in a facility equipped with acid gas scrubbers.[3][12] The high stability

of the carbon-fluorine bond requires extreme temperatures (e.g., >1,650 °C) to ensure

complete destruction.[12][16] The incineration process breaks down the molecule into CO₂,

water, and hydrogen fluoride (HF), which is then neutralized in the scrubber system.[16] This is

handled exclusively by specialized, licensed waste disposal facilities.

Diagram: Laboratory Waste Disposal Workflow

Laboratory Responsibility EH&S / Vendor Responsibility

1. Generate Waste 2. Segregate
(Halogenated)

3. Containerize &
Label Correctly 4. Store in SAA 5. Schedule Pickup 6. Transport to

TSDF*
7. High-Temp
Incineration

*TSDF: Treatment, Storage, and Disposal Facility
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Caption: End-to-end workflow for managing hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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